ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate

• IUPAC Name: ethyl 2-[4-[(2-methylphenyl)methyl]piperazin-1-yl]acetate
• InChI: InChI=1S/C16H24N2O2/c1-3-20-16(19)13-18-10-8-17(9-11-18)12-15-7-5-4-6-14(15)2/h4-7H,3,8-13H2,1-2H3
• InChI Key: JQNNMWYIWGMALT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCN(CC1)CC2=CC=CC=C2C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

Ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate is not fully understood. However, it has been suggested that this compound acts on the serotonergic and noradrenergic systems in the brain, which are involved in the regulation of mood and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and pain perception. Additionally, this compound has been shown to reduce the levels of corticosterone, a hormone involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate in lab experiments is its potential therapeutic applications. This compound has been shown to have anxiolytic, antidepressant, and analgesic properties, making it a potential candidate for the treatment of anxiety, depression, and pain. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models.
However, one of the limitations of using this compound in lab experiments is the lack of understanding of its exact mechanism of action. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for the research of ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate. One of the future directions is to further investigate its potential therapeutic applications, particularly in the treatment of anxiety, depression, and pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the serotonergic and noradrenergic systems in the brain. Furthermore, the development of more efficient synthesis methods for this compound could potentially lead to its use in clinical settings.

Synthesis Methods

Ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate has been synthesized using several methods. One of the commonly used methods involves the reaction of 2-methylbenzylamine with ethyl chloroacetate in the presence of a base, such as sodium hydroxide or potassium carbonate. The resulting product is then purified using various techniques, such as crystallization or column chromatography.

Scientific Research Applications

Ethyl [4-(2-methylbenzyl)-1-piperazinyl]acetate has been studied for its potential therapeutic applications, particularly in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, this compound has been shown to have analgesic properties, making it a potential candidate for the treatment of pain.